Cas no 696-82-2 (2,4,6-Trifluoropyrimidine)

2,4,6-Trifluoropyrimidine is a fluorinated heterocyclic compound with the molecular formula C₄HF₃N₂. It serves as a versatile building block in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of three fluorine atoms enhances its reactivity, enabling selective nucleophilic substitution reactions at the 2-, 4-, or 6-positions. This compound exhibits excellent stability and solubility in common organic solvents, facilitating its use in multistep synthetic routes. Its electron-deficient pyrimidine core makes it valuable for constructing complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. High purity grades are available to meet stringent research and industrial requirements.

2,4,6-Trifluoropyrimidine structure

Product Name:2,4,6-Trifluoropyrimidine

CAS No:696-82-2

MF:C₄HF₃N₂

MW:134.059350728989

MDL:MFCD00039705

CID:82980

PubChem ID:69677

Update Time:2025-06-07

2,4,6-Trifluoropyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4,6-Trifluoropyrimidine
- Pyrimidine, 2,4,6-trifluoro-
- NTSYSQNAPGMSIH-UHFFFAOYSA-N
- PubChem6891
- 2,4,6-Trifluoropyrimide
- 2,4, 6-trifluoropyrimidine
- Pyrimidine,2,4,6-trifluoro-
- BBL101563
- SBB085850
- STL555359
- 0773AC
- RP20093
- RP20094
- HC210374
- AB0096900
- A9216
- 69
- SB57442
- EN300-103945
- CS-W011072
- DS-10783
- DTXSID40219876
- O10583
- NS00042791
- SCHEMBL113096
- AMY128
- SY106483
- FT-0609874
- MFCD00039705
- W-203553
- AC-26652
- AKOS005259689
- 696-82-2
- EINECS 211-801-1
- DB-055319
- DTXCID90142367
- MDL： MFCD00039705
- Inchi： 1S/C4HF3N2/c5-2-1-3(6)9-4(7)8-2/h1H
- InChI Key： NTSYSQNAPGMSIH-UHFFFAOYSA-N
- SMILES： FC1C=C(N=C(N=1)F)F
- BRN： 607190

Computed Properties

Exact Mass: 134.00900
Monoisotopic Mass: 134.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 89.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: Colorless liquid
Density: 1.514
Boiling Point: 83 °C
Flash Point: >100°C
Refractive Index: 1.405
PSA: 25.78000
LogP: 0.89390
Sensitiveness: Moisture Sensitive
Solubility: Hydrolyzable.

2,4,6-Trifluoropyrimidine Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：3265
Hazard Category Code： 34-37
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Packing Group：II
Hazard Level：8
Safety Term：8
Packing Group：II
Risk Phrases：R34; R37

2,4,6-Trifluoropyrimidine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4,6-Trifluoropyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T839128-5g	2,4,6-Trifluoropyrimidine	696-82-2	98%	5g	872.00	2021-05-17
Matrix Scientific	003818-1g	2,4,6-Trifluoropyrimidine, 98%	696-82-2	98%	1g	$43.00	2023-09-06
Matrix Scientific	003818-5g	2,4,6-Trifluoropyrimidine, 98%	696-82-2	98%	5g	$168.00	2023-09-06
Chemenu	CM167252-1000g	2,4,6-Trifluoropyrimidine	696-82-2	95+%	1000g	$3680	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T95030-5g	2,4,6-Trifluoropyrimidine	696-82-2	98%	5g	¥281.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T95030-1g	2,4,6-Trifluoropyrimidine	696-82-2	98%	1g	¥79.0	2023-09-06
TRC	B593213-250mg	2,4,6-trifluoropyrimidine	696-82-2		250mg	$ 50.00	2022-04-02
TRC	B593213-500mg	2,4,6-trifluoropyrimidine	696-82-2		500mg	$ 65.00	2022-04-02
TRC	B593213-2.5g	2,4,6-trifluoropyrimidine	696-82-2		2.5g	$ 210.00	2022-04-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029115-1g	2,4,6-Trifluoropyrimidine	696-82-2	98%	1g	￥68	2024-05-22

2,4,6-Trifluoropyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:696-82-2)2,4,6-Trifluoropyrimidine

Order Number:A9216

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 13:18

Price ($):173.0/571.0

Email:sales@amadischem.com

Product Official Link

2,4,6-Trifluoropyrimidine Related Literature

1. Heterocyclic polyfluoro-compounds. Part XIX. Synthesis of and nucleophilic substitution in some 2,4,6-trifluoropyrimidines; formation of trifluoromethylpyrimidines by pyrolysis of tetrafluoropyrimidine

R. E. Banks,D. S. Field,R. N. Haszeldine J. Chem. Soc. C 1970 1280
2. Aromatic C–F activation at Ni in the presence of a carbon–chlorine bond: the nickel mediated synthesis of new pyrimidines

Marianna I. Sladek,Thomas Braun,Beate Neumann,Hans-Georg Stammler J. Chem. Soc. Dalton Trans. 2002 297
3. Perfluorocarbon fluids as solvent replacements

Richard D. Chambers,Andrew R. Edwards J. Chem. Soc. Perkin Trans. 1 1997 3623
4. Routes to fluorinated organic derivatives by nickel mediated C–F activation of heteroaromatics

Thomas Braun,Robin N. Perutz Chem. Commun. 2002 2749
5. Heterocyclic polyfluoro-compounds. Part X. Nucleophilic substitution in tetrafluoropyrimidine

R. E. Banks,D. S. Field,R. N. Haszeldine J. Chem. Soc. C 1967 1822

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